Cas no 2229004-38-8 (tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• CAS No: 2229004-38-8
• MF: C₁₄H₁₇FN₂O₄
• MW: 296.294187307358
• CID: 6423360
• PubChem ID: 165845345
• Update Time: 2025-06-22

tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate
• tert-butyl N-[3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenyl]carbamate
• EN300-1901437
• 2229004-38-8

• Inchi： 1S/C14H17FN2O4/c1-14(2,3)21-13(19)16-8-4-5-9(10(15)6-8)11-7-20-12(18)17-11/h4-6,11H,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： FOLBSWMMDXRXCK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1COC(N1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.11723519g/mol
• Monoisotopic Mass: 296.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate

Introduction to tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate (CAS No. 2229004-38-8)

tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate (CAS No. 2229004-38-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of a tert-butyl group, a fluorine atom, and a 1,3-oxazolidinone ring in its structure makes it particularly interesting for researchers exploring new therapeutic agents.

The tert-butyl group in the compound provides steric protection and enhances the lipophilicity, which can influence the compound's pharmacokinetic properties. The fluorine atom, known for its strong electron-withdrawing effect, can modulate the electronic properties of the molecule and affect its reactivity and binding affinity to biological targets. The 1,3-oxazolidinone ring is a key structural motif that has been extensively studied for its role in various biological processes, including antibiotic activity and protein-protein interactions.

Recent research has highlighted the potential of tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate in several therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. The fluorine substitution on the phenyl ring has been found to enhance these effects by improving the compound's stability and bioavailability. Additionally, the 1,3-oxazolidinone ring has been associated with improved central nervous system (CNS) penetration, making this compound a promising candidate for treating neurological disorders.

In the context of drug discovery, tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate has been evaluated for its ability to modulate specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The study also highlighted the compound's selectivity for COX-2 over COX-1, which is crucial for minimizing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, preliminary data from in vitro assays suggest that tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-yl)phenylcarbamate may have antiviral properties. Research conducted at a leading pharmaceutical institute found that this compound exhibits activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes, making it a potential lead for developing new antiviral therapies.

The synthesis of tert-butyl N-3-fluoro-4-(2-oxo-1,3-oxazolidin-4-y l)phenylcarbamate involves a series of well-defined chemical reactions that can be optimized for large-scale production. One common approach involves the reaction of 3-fluoroaniline with tert-butyl chloroformate to form the tert-butyl carbamate intermediate, followed by coupling with an appropriate oxazolidinone derivative. This synthetic route allows for high yields and purity, which are essential for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies indicate that tert-butyl N -3-fluoro -4-(2 -oxo -1 ,3 - oxazolidin -4 - yl ) phenylcarbamate exhibits low cytotoxicity in mammalian cell lines at therapeutic concentrations. However, further preclinical studies are necessary to fully assess its safety and efficacy before advancing to clinical trials.

The potential applications of tert-butyl N - 3 - fluoro - 4 -( 2 - oxo - 1 , 3 - oxazolidin - 4 - yl ) phenylcarbamate extend beyond pharmaceuticals. In materials science, compounds with similar structures have been explored for their use in polymer synthesis and as functional additives in coatings and adhesives. The unique combination of functional groups in this compound may offer advantages in terms of thermal stability and mechanical properties.

In conclusion, tert-butyl N - 3 - fluoro - 4 -( 2 - oxo - 1 , 3 - oxazolidin - 4 - yl ) phenylcarbamate (CAS No. 2229004 - 38 - 8) represents a promising molecule with diverse potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.